Cas no 114727-96-7 (2H,5H-Pyrano[3,2-c][1]benzopyran-5-one,2-[(3E)-4,8-dimethyl-3,7-nonadien-1-yl]-2-methyl-, (+)-)

• Product Name: 2H,5H-Pyrano[3,2-c][1]benzopyran-5-one,2-[(3E)-4,8-dimethyl-3,7-nonadien-1-yl]-2-methyl-, (+)-
• CAS No: 114727-96-7
• MF: C₂₄H₂₈O₃
• MW: 364.477327346802
• CID: 163890
• PubChem ID: 5387614
• Update Time: 2025-04-19

2H,5H-Pyrano[3,2-c][1]benzopyran-5-one,2-[(3E)-4,8-dimethyl-3,7-nonadien-1-yl]-2-methyl-, (+)- Chemical and Physical Properties

Names and Identifiers

• 2H,5H-Pyrano[3,2-c][1]benzopyran-5-one,2-[(3E)-4,8-dimethyl-3,7-nonadien-1-yl]-2-methyl-, (+)-
• FERPRENIN
• (+)-Ferprenin
• 2H,5H-Pyrano[3,2-c][1]benzopyran-5-one,2-(4,8-dimethyl-3,7-nonadienyl)-2-methyl-, (E)-(+)-
• 2H,5H-Pyrano[3,2-c][1]benzopyran-5-one,2-[(3E)-4,8-dimethyl-3,7-nonadienyl]-2-methyl-, (+)- (9CI)
• 2-[(E)-4,8-Dimethyl-3,7-nonadienyl]-2-methyl-2H,5H-pyrano[3,2-c][1]benzopyran-5-one
• (+)-2-[(E)-4,8-Dimethyl-3,7-nonadienyl]-2-methyl-2H,5H-pyrano[3,2-c][1]benzopyran-5-one
• NSC625193
• NSC-625193
• 2-[(3E)-4,8-Dimethylnona-3,7-dien-1-yl]-2-methyl-2H,5H-pyrano[3,2-c]chromen-5-one
• 114727-96-7
• 2-[(3E)-4,8-dimethylnona-3,7-dienyl]-2-methyl-pyrano[3,2-c]chromen-5-one
• CHEMBL1977141
• 2-[(3E)-4,8-dimethylnona-3,7-dienyl]-2-methylpyrano[3,2-c]chromen-5-one

• Inchi： 1S/C24H28O3/c1-17(2)9-7-10-18(3)11-8-15-24(4)16-14-20-22(27-24)19-12-5-6-13-21(19)26-23(20)25/h5-6,9,11-14,16H,7-8,10,15H2,1-4H3/b18-11+
• InChI Key： JQLNFODDCYXPCO-WOJGMQOQSA-N
• SMILES： O1C2C3C=CC=CC=3OC(C=2C=CC1(C)CC/C=C(\C)/CC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 364.20394
• Monoisotopic Mass: 364.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones